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Compound of Interest

Compound Name: Orthoperiodic acid

Cat. No.: B105680 Get Quote

This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions (FAQs) for researchers, scientists, and drug development

professionals working with crystalline periodic acid.

Frequently Asked Questions (FAQs)
Q1: What is crystalline periodic acid and what are its primary hazards?

A1: Crystalline periodic acid (orthoperiodic acid, H₅IO₆) is a strong oxidizing agent and a

corrosive solid.[1][2] Its primary hazards include causing severe skin burns and eye damage,

being a strong oxidizer that can cause or intensify fire, and being harmful to aquatic life.[1][3] It

is also hygroscopic, meaning it absorbs moisture from the air.[3][4]

Q2: What are the different forms of periodic acid?

A2: Periodic acid primarily exists in two forms: orthoperiodic acid (H₅IO₆) and metaperiodic

acid (HIO₄).[2][4] Orthoperiodic acid is a white, crystalline solid, while metaperiodic acid can

be obtained by heating orthoperiodic acid.[2][4] Both are strong oxidizing agents.[2]

Q3: What personal protective equipment (PPE) should I wear when handling crystalline

periodic acid?

A3: When handling crystalline periodic acid, it is crucial to wear appropriate personal protective

equipment (PPE). This includes:
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Eye/Face Protection: Tightly sealed safety goggles and a face shield.[3][5]

Skin Protection: A complete suit protecting against chemicals and chemical-resistant gloves

(e.g., nitrile rubber).[3][5][6]

Respiratory Protection: In situations where dust may be generated, a full-face particle

respirator is recommended.[3]

Footwear: Safety footwear or gumboots.[7]

Q4: How should I properly store crystalline periodic acid?

A4: Crystalline periodic acid should be stored in a cool, dry, and well-ventilated area in a tightly

sealed container.[3] It should be kept away from combustible materials, strong reducing agents,

powdered metals, and strong bases.[3][8] Due to its hygroscopic nature, it is important to

protect it from moisture.[3][4]

Q5: What should I do in case of a small spill of crystalline periodic acid?

A5: For a small spill, you should:

Evacuate unnecessary personnel from the area.[9]

Ensure you are wearing the appropriate PPE.[3]

Contain the spill with an inert absorbent material like sand or earth. Do NOT use combustible

materials like sawdust.

Carefully sweep up the spilled material and place it in a suitable, labeled container for

disposal.[3]

Clean the spill area with soap and water.

Q6: What are the first aid measures for exposure to crystalline periodic acid?

A6:
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and flush the skin with plenty of

water for at least 15 minutes. Seek medical attention.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

Seek immediate medical attention.[1]

Troubleshooting Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/malaprade-reaction/8D60A1DCAF34BC08ED1062C7B3C2E6BC
https://www.masterorganicchemistry.com/2011/10/21/sodium-periodate-oxidative-cleavage/
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/malaprade-reaction/8D60A1DCAF34BC08ED1062C7B3C2E6BC
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/malaprade-reaction/8D60A1DCAF34BC08ED1062C7B3C2E6BC
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Solution

Crystalline periodic acid

appears clumpy or wet.

The material is hygroscopic

and has absorbed moisture

from the air.

The integrity of the container

seal may be compromised.

Ensure the container is tightly

closed when not in use and

stored in a dry environment.

For experiments sensitive to

water content, using a fresh,

unopened container is

recommended.

Unexpectedly vigorous or

explosive reaction.

Incompatible materials have

come into contact with the

periodic acid.

Crystalline periodic acid is a

strong oxidizer and can react

violently with combustible

materials, organic solvents,

reducing agents, and

powdered metals.[1][3] Always

check for chemical

compatibility before mixing.

Skin or eye irritation despite

wearing PPE.
Improper use or failure of PPE.

Ensure that your gloves are

rated for handling corrosive

solids and that there are no

tears or punctures. Safety

goggles should be tightly

sealed. If irritation occurs,

immediately follow first aid

procedures and review your

PPE practices.
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Property Value Reference

Chemical Formula H₅IO₆ (Orthoperiodic acid) [2][4]

Molecular Weight 227.94 g/mol [2]

Appearance
Colorless to white crystalline

solid
[1][4]

Melting Point 122 °C (decomposes) [1][2]

Solubility Soluble in water and alcohol [2]

Experimental Protocols
Periodic Acid-Schiff (PAS) Staining Protocol
This protocol is used in histology to detect polysaccharides such as glycogen, and

mucosubstances such as glycoproteins, glycolipids and mucins in tissues.[1]

Materials:

0.5% Periodic Acid Solution

Schiff Reagent

Mayer's Hematoxylin (or other suitable counterstain)

Distilled or deionized water

Formalin-fixed, paraffin-embedded tissue sections

Procedure:

Deparaffinization and Hydration: Deparaffinize tissue sections and hydrate them to distilled

water.[1][4]

Oxidation: Immerse slides in 0.5% periodic acid solution for 5 minutes at room temperature.

[1][3] This step oxidizes vicinal diols to aldehydes.
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Rinsing: Rinse the slides in several changes of distilled water.[1]

Schiff Reaction: Immerse the slides in Schiff reagent for 15 minutes at room temperature.[3]

This will cause areas with aldehydes to turn a magenta color.

Washing: Wash the slides in running tap water for 5-10 minutes.[2][4]

Counterstaining: Counterstain with Mayer's hematoxylin for about 1 minute to stain the

nuclei.[2][3]

Final Rinsing: Rinse the slides in running tap water.[4]

Dehydration and Mounting: Dehydrate the sections through a graded series of alcohol, clear,

and mount with a coverslip.[3]

Expected Results:

Glycogen, mucin, and some basement membranes: Magenta

Nuclei: Blue/Purple

Fungi: Red/Purple

General Protocol for Oxidative Cleavage of Vicinal Diols
(Malaprade Reaction)
This general protocol describes the cleavage of a carbon-carbon bond in a vicinal diol to form

two carbonyl compounds using periodic acid.

Materials:

Vicinal diol substrate

Crystalline periodic acid (H₅IO₆)

Suitable solvent (e.g., water, methanol, ethanol, or a mixture)

Sodium bicarbonate (for neutralization)
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Extraction solvent (e.g., diethyl ether or ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Procedure:

Dissolution: Dissolve the vicinal diol in a suitable solvent. Aqueous solvents are generally

preferred for the reaction.[3]

Addition of Periodic Acid: Add a solution of periodic acid (typically 1 to 1.2 molar equivalents)

to the solution of the diol. The reaction is often carried out at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by a suitable method, such as Thin

Layer Chromatography (TLC), until the starting material is consumed.

Quenching and Neutralization: Once the reaction is complete, quench any remaining

periodic acid by adding a reducing agent like sodium bisulfite or by carefully neutralizing the

reaction mixture with a saturated solution of sodium bicarbonate until the pH is neutral.

Extraction: Extract the product from the aqueous layer using a suitable organic solvent.

Washing and Drying: Wash the combined organic layers with brine, and then dry over an

anhydrous drying agent.

Solvent Removal and Purification: Remove the solvent under reduced pressure. The

resulting crude product can be purified by standard methods such as distillation or

chromatography.
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Crystalline Periodic Acid Spill Response

Spill Occurs

Assess Spill Size and Risk
(Is it a small, manageable spill?)

Evacuate Area
Alert Others

Call Emergency Services

No

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Yes

Spill Cleaned Up

Contain the Spill
(Use inert absorbent material like sand)

Carefully Sweep Up Material

Place in a Labeled Waste Container

Decontaminate the Area
(Wash with soap and water)

Click to download full resolution via product page

Caption: Decision workflow for handling a crystalline periodic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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